Cas no 1261825-66-4 (3-(4'-(Difluoromethoxy)-2'-methoxyphenyl)propionic acid)

• Product Name: 3-(4'-(Difluoromethoxy)-2'-methoxyphenyl)propionic acid
• CAS No: 1261825-66-4
• MF: C₁₁H₁₂F₂O₄
• MW: 246.207390785217
• CID: 4989625
• Update Time: 2025-05-20

3-(4'-(Difluoromethoxy)-2'-methoxyphenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4'-(Difluoromethoxy)-2'-methoxyphenyl)propionic acid

• Inchi： 1S/C11H12F2O4/c1-16-9-6-8(17-11(12)13)4-2-7(9)3-5-10(14)15/h2,4,6,11H,3,5H2,1H3,(H,14,15)
• InChI Key： XFYGXLRGPMKPJK-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C=1)OC)CCC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 248
• XLogP3: 2.7
• Topological Polar Surface Area: 55.8

Additional information on 3-(4'-(Difluoromethoxy)-2'-methoxyphenyl)propionic acid

Introduction to 3-(4'-(Difluoromethoxy)-2'-methoxyphenyl)propionic acid (CAS No: 1261825-66-4)

3-(4'-(Difluoromethoxy)-2'-methoxyphenyl)propionic acid, identified by the Chemical Abstracts Service Number (CAS No) 1261825-66-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by a propionic acid backbone substituted with a phenyl ring that carries both methoxy and difluoromethoxy functional groups. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 3-(4'-(Difluoromethoxy)-2'-methoxyphenyl)propionic acid consists of a propionic acid moiety linked to a phenyl ring at the alpha position. The phenyl ring is further modified with two distinct substituents: a methoxy group at the 2-position and a difluoromethoxy group at the 4-position. This arrangement imparts unique electronic and steric properties to the molecule, which can influence its biological activity and interaction with biological targets.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluoro-substituted aromatic rings, as fluorine atoms can significantly enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates. The presence of both methoxy and difluoromethoxy groups in 3-(4'-(Difluoromethoxy)-2'-methoxyphenyl)propionic acid suggests that it may exhibit enhanced bioavailability and improved pharmacokinetic profiles compared to related compounds without such substituents.

One of the most compelling aspects of this compound is its potential application in the development of new therapeutic agents. The specific substitution pattern on the phenyl ring may allow it to interact with biological targets in ways that other molecules cannot. For instance, the difluoromethoxy group can enhance binding interactions by increasing lipophilicity, while the methoxy group can provide additional hydrogen bonding opportunities. These features make 3-(4'-(Difluoromethoxy)-2'-methoxyphenyl)propionic acid a valuable scaffold for designing drugs targeting various diseases.

Recent studies have begun to explore the pharmacological properties of compounds with similar structural motifs. Researchers have found that molecules containing fluoro-substituted aromatic rings often exhibit improved pharmacological profiles, including enhanced binding affinity, reduced metabolic degradation, and increased selectivity for biological targets. These findings suggest that 3-(4'-(Difluoromethoxy)-2'-methoxyphenyl)propionic acid may possess similar advantages and could be developed into a lead compound for new drug candidates.

The synthesis of 3-(4'-(Difluoromethoxy)-2'-methoxyphenyl)propionic acid presents an interesting challenge due to the need to introduce both methoxy and difluoromethoxy groups at specific positions on the phenyl ring. Advanced synthetic methodologies, such as cross-coupling reactions and metal-catalyzed transformations, are likely required to achieve this level of functionalization with high yield and purity. The development of efficient synthetic routes will be crucial for scaling up production and conducting further biological evaluations.

As research in this area progresses, it is expected that more compounds like 3-(4'-(Difluoromethoxy)-2'-methoxyphenyl)propionic acid will be discovered and evaluated for their therapeutic potential. The combination of computational modeling, high-throughput screening, and structural biology techniques will be essential for identifying promising drug candidates and optimizing their properties. The unique structural features of this compound make it an attractive starting point for such investigations.

The potential applications of 3-(4'-(Difluoromethoxy)-2'-methoxyphenyl)propionic acid extend beyond traditional pharmaceuticals. Its structural motifs could also be explored in other areas, such as agrochemicals or materials science, where similar substitution patterns are known to confer desirable properties. The versatility of this compound underscores its importance as a building block for future innovation.

In conclusion, 3-(4'-(Difluoromethoxy)-2'-methoxyphenyl)propionic acid (CAS No: 1261825-66-4) represents a promising candidate for further research in drug discovery and therapeutic development. Its unique structural features, combined with recent advancements in synthetic chemistry and pharmacological evaluation techniques, position it as a valuable asset in the quest for novel therapeutic agents. As more studies are conducted on this compound, its potential applications are likely to expand, making it an important molecule to watch in the years ahead.